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Compound of Interest

Compound Name: 5-Amino-2-fluorobenzamide

Cat. No.: B112718

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with 5-Amino-2-fluorobenzamide. The following
procedures are designed to ensure safe handling, storage, and disposal of this chemical in a
laboratory setting.

Chemical Identifier:

Name: 5-Amino-2-fluorobenzamide

CAS Number: 518057-72-2[1]

Molecular Formula: C7H7FN20[1]

Molecular Weight: 154.14 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)

5-Amino-2-fluorobenzamide is classified with the following hazards, necessitating specific
safety precautions.

Hazard Statements:[2]

e H302: Harmful if swallowed.
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Precautionary Statements:[2]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

H315: Causes skin irritation.

H332: Harmful if inhaled.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

The following table summarizes the required and recommended PPE for handling 5-Amino-2-

fluorobenzamide.

PPE Category

Minimum Requirement

Recommended for
Enhanced Safety

Eye Protection

Safety glasses with side

shields

Chemical splash goggles or a

full-face shield

Hand Protection

Nitrile gloves

Double-gloving with nitrile

gloves

Body Protection

Laboratory coat

Chemical-resistant apron over

a lab coat

Respiratory Protection

Not required in a properly

functioning fume hood

Half-face or full-face respirator
with appropriate cartridges if
working outside a fume hood

or with large quantities

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict operational protocol is crucial to minimize exposure and ensure safety.
1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][4]

o Ensure that a safety shower and eyewash station are readily accessible.[5][6]

o Prepare all necessary equipment and reagents before handling the compound.

e Have a chemical spill kit readily available.[6][7]

2. Weighing and Transfer:

e Handle 5-Amino-2-fluorobenzamide as a solid powder.

e To minimize dust generation, use a spatula for transfers and weigh the compound on a tared
weigh boat within the fume hood.

« If dissolving, add the solid to the solvent slowly to avoid splashing.

3. Experimental Use:

o Keep all containers with 5-Amino-2-fluorobenzamide tightly sealed when not in use.[5][6]
o Avoid contact with skin and eyes.[5][8]

e Wash hands thoroughly after handling, even if gloves were worn.[3][7]

4. Post-Experiment:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

e Remove and dispose of PPE in the appropriate waste stream.

Disposal Plan
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Proper disposal of 5-Amino-2-fluorobenzamide and its contaminated waste is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Stream

Disposal Procedure

Unused/Expired Chemical

Dispose of as hazardous chemical waste in a
clearly labeled, sealed container. Follow all

local, state, and federal regulations.[5]

Contaminated Labware (e.g., weigh boats,

pipette tips)

Collect in a designated, sealed hazardous waste

container.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Place in a sealed bag and dispose of as solid

hazardous waste.

Aqueous Waste Containing the Compound

Collect in a labeled, sealed hazardous waste

container. Do not pour down the drain.[5]

Organic Solvent Waste Containing the

Compound

Collect in a labeled, sealed hazardous waste

container for flammable waste.

Experimental Workflow

The following diagram illustrates the standard workflow for handling 5-Amino-2-

fluorobenzamide in a laboratory setting.
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Workflow for Handling 5-Amino-2-fluorobenzamide
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Caption: A flowchart illustrating the key steps for safely handling 5-Amino-2-fluorobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. scht.com [scbt.com]

. 5-Amino-2-fluorobenzamide | 518057-72-2 [sigmaaldrich.com]

. artsci.usu.edu [artsci.usu.edu]

. uwlax.edu [uwlax.edu]

. spectrumchemical.com [spectrumchemical.com]

. Handling and Storing Chemicals | Lab Manager [labmanager.com]

. gz-supplies.com [gz-supplies.com]

°
[e0) ~ » (&) EEN w N =

. Page loading... [wap.guidechem.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 5-
Amino-2-fluorobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112718#personal-protective-equipment-for-handling-
5-amino-2-fluorobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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